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Compound of Interest

Compound Name: 3-Fluoro-4-isopropoxyaniline

Cat. No.: B1387104

Introduction: The Strategic Value of 3-Fluoro-4-
iIsopropoxyaniline in Drug Design

In the landscape of modern medicinal chemistry, the strategic functionalization of aromatic
scaffolds is a cornerstone of rational drug design. The compound 3-Fluoro-4-
isopropoxyaniline emerges as a particularly valuable building block, offering a unique
combination of substituents that address several critical aspects of drug development, including
metabolic stability, target engagement, and pharmacokinetic (PK) properties.

The strategic placement of a fluorine atom and an isopropoxy group on the aniline core is not
coincidental; it is a deliberate design choice rooted in established medicinal chemistry
principles.

o The Role of Fluorine: The fluorine atom, with its small size and high electronegativity, serves
multiple functions.[1] It can act as a bioisostere for a hydrogen atom, yet its strong electron-
withdrawing nature can significantly modulate the pKa of the adjacent aniline nitrogen,
influencing its binding interactions and solubility.[2] Crucially, the carbon-fluorine bond is
exceptionally strong, making it a powerful tool to block metabolic oxidation at that position, a
common strategy to enhance a drug's half-life.[2][3]

e The Influence of the Isopropoxy Group: The 4-isopropoxy group provides a moderately
electron-donating, lipophilic substituent. This group can enhance interactions with
hydrophobic pockets in target proteins and improve membrane permeability. The branched
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nature of the isopropyl group can also provide steric hindrance that shields the ether linkage
or adjacent positions from metabolic enzymes.

This guide provides an in-depth look at the practical applications of 3-Fluoro-4-
isopropoxyaniline, complete with detailed protocols for its use in key synthetic
transformations and a case study illustrating its role in the synthesis of a marketed kinase
inhibitor.

Physicochemical Properties

A clear understanding of the physical and chemical properties of 3-Fluoro-4-
isopropoxyaniline is essential for its effective use in synthesis.

Property Value Source
Molecular Formula CoH12FNO [4]
Molecular Weight 169.2 g/mol [4]
Appearance Off-white to brown crystalline 5]
powder
Melting Point 121-123 °C [5]
Boiling Point 364.91£42.0 °C at 760 mmHg [5]
Density ~1.24+0.1 g/cm?3 [5]

Core Synthetic Applications & Protocols

3-Fluoro-4-isopropoxyaniline is a versatile intermediate. Its primary amino group serves as a
potent nucleophile and a handle for a wide array of transformations, including amide bond
formation, sulfonamide synthesis, and transition metal-catalyzed cross-coupling reactions.

Diagram: Key Reaction Pathways

Below is a diagram illustrating the primary synthetic transformations involving 3-Fluoro-4-
isopropoxyaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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